2-Ferrocenyl-6-methylbenzimidazole

• InChI: InChI=1S/C13H11N2.C5H5.Fe/c1-9-6-7-11-12(8-9)15-13(14-11)10-4-2-3-5-10;1-2-4-5-3-1;/h2-8H,1H3,(H,14,15);1-5H
• InChI Key: XNOWBJQARDXRKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)[C]3[CH][CH][CH][CH]3.[CH]1[CH][CH][CH][CH]1.[Fe]
• Molecular Formula: C18H16FeN2
• Molecular Weight: 316.2 g/mol

Description

2-Ferrocenyl-6-methylbenzimidazole (2-FMB) is an organometallic compound that has been studied for its potential applications in the fields of catalysis, materials science, and biochemistry. 2-FMB is a novel compound that has been synthesized in the laboratory, and has been shown to have interesting properties that make it a promising material for further investigation.

Scientific Research Applications

2-Ferrocenyl-6-methylbenzimidazole has been studied for its potential applications in scientific research. It has been shown to be a useful catalyst for the synthesis of organic compounds, and it has been used as a ligand in the synthesis of organometallic complexes. 2-Ferrocenyl-6-methylbenzimidazole has also been used in the synthesis of polymers, and it has been used as a model for the study of organometallic reactivity. In addition, 2-Ferrocenyl-6-methylbenzimidazole has been used in the study of the structure and reactivity of metal-organic frameworks.

Mechanism of Action

The mechanism of action of 2-Ferrocenyl-6-methylbenzimidazole is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which is a type of molecule that can accept electrons from other molecules. It is believed that the Lewis acidity of 2-Ferrocenyl-6-methylbenzimidazole is responsible for its catalytic properties, and its ability to act as a ligand in the synthesis of organometallic complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Ferrocenyl-6-methylbenzimidazole have not yet been fully studied. However, it is believed that 2-Ferrocenyl-6-methylbenzimidazole has the potential to act as an antioxidant, which is a substance that can reduce the damage caused by reactive oxygen species in the body. In addition, 2-Ferrocenyl-6-methylbenzimidazole has been shown to have anti-inflammatory properties, and it has been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-Ferrocenyl-6-methylbenzimidazole has several advantages for laboratory experiments. It is relatively inexpensive to synthesize, and it is stable in a variety of conditions. In addition, 2-Ferrocenyl-6-methylbenzimidazole is soluble in a variety of solvents, which makes it easy to work with. However, 2-Ferrocenyl-6-methylbenzimidazole is sensitive to light and air, and it can be difficult to purify.

Future Directions

There are many potential future directions for 2-Ferrocenyl-6-methylbenzimidazole research. One of the most promising areas of research is the development of novel catalysts for organic synthesis. In addition, 2-Ferrocenyl-6-methylbenzimidazole could be used in the development of new materials for energy storage and conversion, as well as for the development of new drug delivery systems. Furthermore, 2-Ferrocenyl-6-methylbenzimidazole could be used to study the structure and reactivity of metal-organic frameworks, and to develop new methods for the synthesis of polymers. Finally, further research could be conducted to better understand the biochemical and physiological effects of 2-Ferrocenyl-6-methylbenzimidazole, and to develop new applications for the compound.

Synthesis Methods

2-Ferrocenyl-6-methylbenzimidazole can be synthesized in the laboratory using a variety of methods. One of the most common methods is the reaction of ferrocene and 6-methylbenzimidazole in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction yields 2-Ferrocenyl-6-methylbenzimidazole in high yields. Other methods, such as the reaction of ferrocene and 6-methylbenzimidazole in the presence of a palladium catalyst, have also been used to synthesize 2-Ferrocenyl-6-methylbenzimidazole.